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Compound of Interest

Compound Name: BC-1485

cat. No.: B605971

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and handling of BC-1485
solutions, a small molecule inhibitor of Fibrosis Inducing E3 Ligase 1 (FIEL1). The information
is intended to guide researchers in setting up in vitro and in vivo experiments.

I. Overview of BC-1485

BC-1485 is a potent small molecule inhibitor of FIEL1, an E3 ubiquitin ligase.[1] It functions by
disrupting the interaction between FIEL1 and the SUMO-E3 ligase PIAS4, which plays a crucial
role in the TGF[ signaling pathway.[1] By inhibiting FIEL1, BC-1485 leads to the stabilization of
PIAS4, thereby attenuating TGF[3-mediated fibrotic processes.[1] This makes BC-1485 a
promising candidate for research in inflammatory and fibrotic diseases, particularly those
affecting the lungs.[1]

Il. Quantitative Data Summary

The following table summarizes the experimental parameters for BC-1485 as reported in the
literature.
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Parameter Value/Condition Application Source

FIEL1 (Fibrosis ) )
Target ) ) In vitro & In vivo [1]
Inducing E3 Ligase 1)

Dimethyl Sulfoxide

Primary Solvent In vitro stock solution [2]
(DMSO)
Working _
) 10~ to 100 pM In vitro assays [1]
Concentrations

Cell-Based Assay
) Up to 18 hours MRCS5 cells [2]
Incubation

In vivo Administration Drinking water Mouse models [2]

lll. Sighaling Pathway of BC-1485

BC-1485 modulates the TGFf3 signaling pathway by targeting the E3 ubiquitin ligase FIEL1.
Under pathogenic conditions, FIEL1 ubiquitinates and promotes the degradation of PIAS4, a
SUMO-ES3 ligase. The degradation of PIAS4 allows for increased SMADS3 nuclear translocation
and subsequent activation of fibrotic gene expression. BC-1485 inhibits FIEL1, leading to the
stabilization of PIAS4. Stabilized PIAS4 then SUMOylates SMAD3, which prevents its nuclear
translocation and downstream signaling, thereby ameliorating fibrosis.[1]
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Start; BC-1485 Powder

(1. Weigh BC-1485)
(2. Add Anhydrous DMSO)
(3. Vortex/Sonicate to Dissolve)

4. Aliquot Stock Solution

!

5. Store at -20°C or -80°C

End: Ready-to-use Stock

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for BC-1485].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b60597 1#bc-1485-solution-preparation-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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